Cas no 941945-38-6 (N-4-methoxy-3-(2-oxopiperidin-1-yl)phenyl-5-methylthiophene-2-sulfonamide)

• Product Name: N-4-methoxy-3-(2-oxopiperidin-1-yl)phenyl-5-methylthiophene-2-sulfonamide
• CAS No: 941945-38-6
• MF: C₁₇H₂₀N₂O₄S₂
• MW: 380.481701850891
• CID: 5501845
• Update Time: 2025-10-29

N-4-methoxy-3-(2-oxopiperidin-1-yl)phenyl-5-methylthiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[4-methoxy-3-(2-oxopiperidin-1-yl)phenyl]-5-methylthiophene-2-sulfonamide
• N-4-methoxy-3-(2-oxopiperidin-1-yl)phenyl-5-methylthiophene-2-sulfonamide

• Inchi： 1S/C17H20N2O4S2/c1-12-6-9-17(24-12)25(21,22)18-13-7-8-15(23-2)14(11-13)19-10-4-3-5-16(19)20/h6-9,11,18H,3-5,10H2,1-2H3
• InChI Key： FAKOFAFZKBAYJA-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=C(OC)C(N3CCCCC3=O)=C2)(=O)=O)SC(C)=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on N-4-methoxy-3-(2-oxopiperidin-1-yl)phenyl-5-methylthiophene-2-sulfonamide

Comprehensive Overview of N-4-methoxy-3-(2-oxopiperidin-1-yl)phenyl-5-methylthiophene-2-sulfonamide (CAS No. 941945-38-6)

The compound N-4-methoxy-3-(2-oxopiperidin-1-yl)phenyl-5-methylthiophene-2-sulfonamide (CAS No. 941945-38-6) is a sulfonamide derivative with a unique structural framework, combining a thiophene ring and a piperidinone moiety. This molecular architecture has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. The presence of both sulfonamide and methoxy functional groups enhances its versatility, making it a subject of interest for researchers exploring novel therapeutic agents.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their broad-spectrum biological activities. N-4-methoxy-3-(2-oxopiperidin-1-yl)phenyl-5-methylthiophene-2-sulfonamide stands out due to its potential role in modulating enzymatic pathways, particularly those involving kinase inhibition and receptor antagonism. These properties align with current trends in precision medicine, where targeted therapies are prioritized for conditions such as inflammatory diseases and metabolic disorders.

The synthesis of CAS No. 941945-38-6 involves multi-step organic reactions, often starting with the functionalization of the thiophene core. Researchers have optimized protocols to achieve high yields and purity, ensuring reproducibility for industrial and academic applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, confirming its structural integrity and pharmacological suitability.

One of the most frequently asked questions in scientific forums revolves around the solubility and stability of N-4-methoxy-3-(2-oxopiperidin-1-yl)phenyl-5-methylthiophene-2-sulfonamide. Studies indicate that it exhibits moderate solubility in polar organic solvents like DMSO and methanol, while remaining stable under controlled storage conditions. These characteristics are critical for formulation scientists working on drug delivery systems.

Another hotspot topic is the compound's potential bioavailability and metabolic profile. Preliminary in vitro studies suggest that CAS No. 941945-38-6 undergoes hepatic metabolism, with cytochrome P450 enzymes playing a key role. Understanding these pathways is essential for predicting drug-drug interactions and optimizing dosing regimens in clinical settings.

From a commercial perspective, N-4-methoxy-3-(2-oxopiperidin-1-yl)phenyl-5-methylthiophene-2-sulfonamide is available through specialized chemical suppliers, often listed under its CAS number or systematic name. Procurement trends reflect growing interest from biotechnology firms and academic institutions, particularly those focused on high-throughput screening and fragment-based drug design.

Environmental and safety assessments of CAS No. 941945-38-6 highlight its low ecotoxicity, aligning with green chemistry principles. Regulatory compliance data indicate that it is not classified as hazardous under major chemical inventories, facilitating its use in research without stringent handling restrictions.

Future research directions for this compound may explore its structure-activity relationships (SAR) through computational modeling and crystallography. Such studies could unlock new applications in neuropharmacology or oncology, areas where sulfonamide derivatives have historically shown promise. Collaborative efforts between chemists and biologists will be pivotal in translating these findings into tangible therapies.

In summary, N-4-methoxy-3-(2-oxopiperidin-1-yl)phenyl-5-methylthiophene-2-sulfonamide represents a compelling case study in modern medicinal chemistry. Its multifaceted properties and alignment with cutting-edge research trends ensure its continued relevance in both scientific literature and practical applications.